6-fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide

• IUPAC Name: 6-fluoro-N-(2-methoxyethyl)-4-oxo-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C13H13FN2O3/c1-19-5-4-15-13(18)10-7-16-11-3-2-8(14)6-9(11)12(10)17/h2-3,6-7H,4-5H2,1H3,(H,15,18)(H,16,17)
• InChI Key: MHEXKCUIQOPQFL-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CNC2=C(C1=O)C=C(C=C2)F
• Molecular Formula: C13H13FN2O3
• Molecular Weight: 264.25 g/mol

Description

6-Fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide is a quinoline-based small molecule characterized by a fluorine atom at position 6, a hydroxyl group at position 4, and a carboxamide moiety at position 3 substituted with a 2-methoxyethyl group. This structural configuration confers unique physicochemical and pharmacological properties, making it a candidate for therapeutic applications. The 2-methoxyethyl side chain enhances solubility and bioavailability, while the fluorine atom may improve metabolic stability and binding affinity to biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling, which is widely applied for forming carbon-carbon bonds under mild and functional group-tolerant conditions . This reaction involves the coupling of a boronic acid derivative with a halogenated quinoline precursor in the presence of a palladium catalyst.

Industrial Production Methods

Industrial production of this compound may involve optimizing the Suzuki–Miyaura coupling for large-scale synthesis. This includes selecting appropriate boron reagents and reaction conditions to ensure high yield and purity. Additionally, the use of continuous flow reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a quinone derivative.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or hydrogen gas (H₂) with a palladium catalyst are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Aminoquinoline derivatives.

Substitution: Various substituted quinoline derivatives depending on the nucleophile used.

Scientific Research Applications

6-fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a fluorescent probe due to its unique photophysical properties.

Medicine: Explored for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and sensors.

Mechanism of Action

The mechanism of action of 6-fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide involves its interaction with specific molecular targets. For instance, its fluorescence quenching properties are attributed to its interaction with titanium oxide nanoparticles (TiO₂ NPs), which involves both static and dynamic quenching mechanisms . The compound’s binding to TiO₂ NPs is characterized by favorable electrostatic and ionic interactions, as indicated by thermodynamic parameters such as negative free energy (ΔG) and enthalpy (ΔH) changes .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key Structural Features Compared

Compound Name	Substituents (Positions)	Biological Target/Activity	Key Findings	Reference
6-Fluoro-4-hydroxy-N-(2-methoxyethyl)quinoline-3-carboxamide	6-F, 4-OH, N-(2-methoxyethyl) at C3	Potential CETP inhibition (hypothesized)	Hypothesized enhanced solubility due to 2-methoxyethyl group	—
Compound 24/26 (Quinoline-3-carboxamide)	Variable substituents at C3/C7	CETP inhibition	80.1% inhibitory rate against CETP
N-(6-Fluoro-1,3-benzothiazol-2-yl)-4-hydroxy-2-methylquinoline-6-carboxamide	6-F, 4-OH, benzothiazole at C3	Unknown	Structural rigidity from benzothiazole may limit flexibility
6-Fluoro-4-hydroxy-N-(4-methylthiazol-2-yl)quinoline-3-carboxamide	6-F, 4-OH, thiazole at C3	Fungal histone deacetylase (HDAC)	Thiazole group may enhance target specificity
N3-(1-(3,5-Dimethyl)adamantyl)-quinoline-3-carboxamide (52/53)	6-Cl or 7-Cl substituents	CB2 receptor modulation	Chlorine at C6/C7 converts agonist to inverse agonist

Analysis

• Fluorine vs. Chlorine Substitution : Fluorine at position 6 (target compound) likely improves metabolic stability compared to chlorine-substituted analogues (e.g., compound 52/53), which exhibit inverse agonist activity at CB2 receptors .
• Carboxamide Substituents : The 2-methoxyethyl group in the target compound may enhance water solubility compared to bulkier groups like adamantyl (compound 52/53) or heterocyclic moieties (e.g., thiazole in ).
• Biological Targets: While CETP inhibition is prominent in quinoline-3-carboxamides (e.g., compound 24/26 ), the target compound’s activity remains speculative. Thiazole-containing analogues () show promise in fungal HDAC inhibition, suggesting substituent-dependent target selectivity.

Pharmacokinetic and Physicochemical Properties

• Metabolic Stability: Fluorine at position 6 may reduce oxidative metabolism compared to non-halogenated quinolines, as seen in CETP inhibitors .